Cas no 1542355-17-8 (3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine)

• Product Name: 3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• CAS No: 1542355-17-8
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• CID: 4823419
• PubChem ID: 20825873
• Update Time: 2025-06-24

3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• G65528
• 1542355-17-8
• MFCD26679006

• Inchi： 1S/C7H10BrN3/c1-10-2-3-11-6(5-10)4-9-7(11)8/h4H,2-3,5H2,1H3
• InChI Key： RNPLWELEQJTPRJ-UHFFFAOYSA-N
• SMILES： BrC1=NC=C2CN(C)CCN21

Computed Properties

• Exact Mass: 215.00581g/mol
• Monoisotopic Mass: 215.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine

3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine (CAS No. 1542355-17-8): An Overview of Its Structure, Synthesis, and Potential Applications

3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine (CAS No. 1542355-17-8) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrahydroimidazopyrazines, which are known for their diverse biological activities. The presence of a bromine atom and a methyl group in its structure imparts specific chemical and biological properties that make it an intriguing candidate for further research.

The chemical structure of 3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine is characterized by a fused ring system consisting of an imidazole and a pyrazine ring. The bromine atom at the 3-position and the methyl group at the 7-position are crucial for its reactivity and biological activity. These substituents can influence the compound's solubility, stability, and interaction with biological targets.

Recent studies have focused on the synthesis and characterization of 3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine. One notable method involves the cyclization of an appropriate precursor through a multistep synthesis process. This approach typically includes the formation of an intermediate followed by cyclization to form the desired tetrahydroimidazopyrazine framework. The use of modern synthetic techniques and catalysts has significantly improved the yield and purity of the final product.

The biological activity of 3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has demonstrated potential as an antitumor agent by inducing apoptosis in cancer cells and inhibiting tumor growth.

In the context of neurological disorders, 3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine has shown promise as a neuroprotective agent. Studies have indicated that it can reduce oxidative stress and protect neurons from damage caused by neurotoxic agents. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine have also been investigated to understand its behavior in biological systems. Preliminary data suggest that it has favorable absorption and distribution profiles, making it suitable for oral administration. However, further studies are needed to optimize its bioavailability and minimize potential side effects.

In conclusion, 3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine (CAS No. 1542355-17-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, it is likely to play a significant role in the treatment of various diseases.